Cas no 53085-81-7 (Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester)
53085-81-7 structure
Product Name:Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester
CAS No:53085-81-7
MF:C15H17NO2
MW:243.300984144211
CID:358093
PubChem ID:12242084
Update Time:2025-04-19
Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester
- ethyl 1-azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylate
- DTXSID30482037
- 53085-81-7
-
- Inchi: 1S/C15H17NO2/c1-2-18-15(17)16-13-11-9-7-5-3-4-6-8-10-12-14-16/h3-14H,2H2,1H3/b5-3-,6-4-,9-7-,10-8-,13-11-,14-12-
- InChI Key: HCASWEPKCVWHPQ-JMTWDSFTSA-N
- SMILES: O(CC)C(N1C=CC=CC=CC=CC=CC=C1)=O |c:5,7,9,11,13,15|
Computed Properties
- Exact Mass: 243.12601
- Monoisotopic Mass: 243.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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